Cas no 173666-09-6 (1-Propanaminium, N,N,N-trimethyl-2,3-bis[(1-oxooctadecyl)oxy]-)

• Product name: 1-Propanaminium, N,N,N-trimethyl-2,3-bis[(1-oxooctadecyl)oxy]-
• CAS No: 173666-09-6
• MF: C₄₂H₈₄NO₄
• MW: 667.120674133301
• CID: 1358681
• PubChem ID: 10168653

1-Propanaminium, N,N,N-trimethyl-2,3-bis[(1-oxooctadecyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium, N,N,N-trimethyl-2,3-bis[(1-oxooctadecyl)oxy]-
• 2,3-di(octadecanoyloxy)propyl-trimethylazanium
• BP-28290
• DTXSID30436297
• SCHEMBL14216664
• 18:0 TAP
• 173666-09-6

• Inchi： InChI=1S/C42H84NO4/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-41(44)46-39-40(38-43(3,4)5)47-42(45)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h40H,6-39H2,1-5H3/q+1
• InChI Key： MREGRWYAGQKWIQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(=O)OCC(C[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 666.64042
• Monoisotopic Mass: 666.64003516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 47
• Rotatable Bond Count: 39
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6